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Compound of Interest

Compound Name: 4-methoxy-1H-pyrazole

Cat. No.: B1310762

An In-depth Technical Guide to 4-methoxy-1H-
pyrazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-methoxy-1H-pyrazole is a heterocyclic organic compound belonging to the pyrazole family.
The pyrazole ring is a five-membered aromatic heterocycle with two adjacent nitrogen atoms
and is a prominent scaffold in medicinal chemistry. The presence of a methoxy group at the 4-
position can significantly influence the electronic properties and biological activity of the
pyrazole core, making it a molecule of interest for the development of novel therapeutic agents.
This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and potential biological activities of 4-methoxy-1H-pyrazole, with a
focus on experimental data and protocols relevant to researchers in the field.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-methoxy-1H-pyrazole is
presented below. While experimental data for some properties are limited, predicted values
from reliable sources are included to provide a more complete profile of the compound.
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Property Value Source
Molecular Formula C4aHsN20
Molecular Weight 98.10 g/mol

) White to off-white or pale-
Physical Appearance ] [1]
yellow to yellow-brown solid

Boiling Point 95-96 °C (at 0.2 Torr) Predicted[2]
pKa 15.51 £ 0.50 Predicted[2]
Storage Temperature 2-8°C [2]

Note: An experimentally determined melting point for 4-methoxy-1H-pyrazole is not readily
available in the surveyed literature.

Synthesis of 4-methoxy-1H-pyrazole

A common synthetic route to 4-methoxy-1H-pyrazole involves the debenzylation of a
protected precursor, 4-(Methoxy)-1-(phenylmethyl)-1H-pyrazole. The following protocol is
based on a procedure described in the patent literature.

Experimental Protocol: Synthesis via Debenzylation

Materials:

4-(Methoxy)-1-(phenylmethyl)-1H-pyrazole

Methanol (MeOH)

1 M Hydrochloric acid (HCI)

20% Palladium hydroxide on carbon (Pd(OH)2/C)

Nitrogen (N2) gas

Hydrogen (Hz2) gas
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Procedure:[2]

» Dissolve 4-(Methoxy)-1-(phenylmethyl)-1H-pyrazole (15 mmol) in methanol (60 mL).
 To this solution, add 1 M HCI (6.8 mL) and 20% Pd(OH)2/C (3.8 mmol).

o Evacuate the reaction system and subsequently flush with Nz gas.

e Evacuate the system again and then flush with Hz gas.

« Stir the reaction mixture vigorously at room temperature for 36 hours.

e Upon completion of the reaction, filter the mixture to remove the catalyst.

o Concentrate the filtrate under vacuum to yield 4-methoxy-1H-pyrazole. The crude product
can often be used in subsequent steps without further purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1310762?utm_src=pdf-body-img
https://www.benchchem.com/product/b1310762?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/26602034_A_one-step_synthesis_of_pyrazolone
https://www.chemicalbook.com/ProductChemicalPropertiesCB42727879_EN.htm
https://www.benchchem.com/product/b1310762#physical-and-chemical-properties-of-4-methoxy-1h-pyrazole
https://www.benchchem.com/product/b1310762#physical-and-chemical-properties-of-4-methoxy-1h-pyrazole
https://www.benchchem.com/product/b1310762#physical-and-chemical-properties-of-4-methoxy-1h-pyrazole
https://www.benchchem.com/product/b1310762#physical-and-chemical-properties-of-4-methoxy-1h-pyrazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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